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Compound of Interest

Compound Name: Octopamine-d3

Cat. No.: B15556487 Get Quote

For researchers and scientists engaged in drug development and other laboratory work, the

proper handling and disposal of chemical reagents like Octopamine-d3 are paramount for

ensuring a safe environment and regulatory compliance. This guide provides a detailed, step-

by-step procedure for the safe disposal of Octopamine-d3, a deuterated compound that

requires careful management as hazardous waste. Adherence to these protocols is essential

for mitigating risks to personnel and the environment.

Octopamine-d3 hydrochloride is classified as a hazardous substance. It is harmful if

swallowed, causes skin and eye irritation, and may cause respiratory irritation.[1] Therefore,

appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant

gloves, and a lab coat, must be worn at all times when handling this compound.

Immediate Safety Measures and Spill Response
In the event of accidental release or exposure, follow these first-aid measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Skin Contact: Remove contaminated clothing and shoes. Immediately flush skin with plenty

of soap and water for at least 15 minutes. Get medical aid.[1][2]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1]
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Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Never give anything by mouth to an unconscious person. Get medical aid

immediately.

For minor spills, wear appropriate PPE, avoid breathing dust, and use dry clean-up procedures

to prevent generating dust. Vacuum or sweep up the material and place it in a suitable, labeled

container for disposal.

Step-by-Step Disposal Protocol for Octopamine-d3
Solid chemical waste such as Octopamine-d3 must be disposed of as hazardous waste. Do

not dispose of this compound in the regular trash or down the drain.

Step 1: Container Labeling Use a chemically resistant container with a secure screw-on cap.

The container must be clearly labeled with a "Hazardous Waste" tag. The label should include:

The full chemical name: "Octopamine-d3"

The CAS Number: 1219803-62-9

An accurate list of all components in the waste container, including any solvents and their

estimated percentages.

Step 2: Waste Segregation Store the hazardous waste container in a designated and well-

ventilated satellite accumulation area. This area should be away from incompatible materials. It

is crucial to store different classes of chemical waste separately to avoid dangerous reactions.

Step 3: Arrange for Professional Disposal Contact your institution's Environmental Health and

Safety (EHS) department or a certified hazardous waste disposal company to schedule a

pickup. Do not accumulate large quantities of waste; arrange for disposal when the container is

nearing its capacity.

Step 4: Decontamination of Empty Containers Empty containers that previously held

Octopamine-d3 must be decontaminated to remove any residual chemical.

Rinse the empty container three times with a suitable solvent (e.g., acetone, followed by

water).
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Collect the rinsate from the cleaning process and dispose of it as hazardous waste along

with the solid Octopamine-d3 waste.

Once decontaminated and with the label defaced, the empty container can typically be

disposed of in the regular trash or recycled, in accordance with your institution's policies.

Alternatively, drug take-back programs, if available, are the preferred method for disposing of

unused or expired medicines. These programs may be available through local pharmacies or

law enforcement agencies. If a take-back program is not accessible, the U.S. Food and Drug

Administration (FDA) provides guidelines for disposing of medicines in the household trash. For

a substance like Octopamine-d3, this would involve mixing the compound with an unappealing

substance such as dirt, cat litter, or used coffee grounds, placing the mixture in a sealed plastic

bag, and then disposing of it in the trash.

Physicochemical Data for Octopamine-d3
Hydrochloride
The following table summarizes key quantitative data for Octopamine-d3 hydrochloride for

easy reference.

Property Value

CAS Number 1219803-62-9

Molecular Weight 189.64 g/mol

Physical State Solid

Appearance White to brown

Melting Point 170 °C (338 °F)

Solubility Soluble in water

Storage Temperature -20°C

Data sourced from various Safety Data Sheets.
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The following diagram illustrates the decision-making process for the proper disposal of

Octopamine-d3.

Start: Octopamine-d3 for Disposal

Is this laboratory chemical waste?

Dispose as Hazardous Waste

Yes

Is a drug take-back program available?

No

1. Securely containerize and label with 'Hazardous Waste'

2. Segregate from incompatible materials

3. Contact EHS for professional disposal

4. Decontaminate empty containers

End of Disposal Process

Utilize take-back program

Yes

Follow FDA guidelines for trash disposal

No

1. Mix with unappealing substance (e.g., coffee grounds)

2. Place in a sealed bag

3. Dispose of in household trash
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Click to download full resolution via product page

Caption: Disposal Decision Workflow for Octopamine-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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